Cas no 239079-89-1 (2-Bromo-6-nitro-4-trifluoromethyltoluene)

• Product Name: 2-Bromo-6-nitro-4-trifluoromethyltoluene
• CAS No: 239079-89-1
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 245560
• PubChem ID: 24729473
• Update Time: 2025-04-19

2-Bromo-6-nitro-4-trifluoromethyltoluene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-methyl-3-nitro-5-(trifluoromethyl)-
• 2-Bromo-6-nitro-4-trifluoromethyltoluene
• AG-E-70353
• CTK4F2538
• AKOS004904094
• RZPBXYJIVKCICH-UHFFFAOYSA-N
• 1-bromo-2-methyl-3-nitro-5-(trifluoromethyl)benzene
• DTXSID40646805
• 239079-89-1
• F97193

• Inchi： 1S/C8H5BrF3NO2/c1-4-6(9)2-5(8(10,11)12)3-7(4)13(14)15/h2-3H,1H3
• InChI Key： RZPBXYJIVKCICH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.94555
• Monoisotopic Mass: 282.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes